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Compound of Interest

1,2,3,9-Tetrahydro-9-methyl-3-
Compound Name:
methylene-4H-carbazol-4-one

CAS No.: 99614-64-9

Cat. No.: B143641

Get Quote

Executive Summary

Ondansetron Impurity D (EP) / Related Compound D (USP) is a chemically reactive

-unsaturated ketone.[1] It serves a dual role in the lifecycle of the antiemetic drug Ondansetron:
it is the penultimate synthetic intermediate (the "enone") and a primary degradation product
resulting from the retro-Michael cleavage of the API under stress conditions. Due to its
conjugated exocyclic methylene structure, it possesses Michael acceptor properties,
necessitating strict control strategies during drug substance manufacturing and stability
monitoring.

Part 1: Chemical Identity & Structural Elucidation

Impurity D is distinct from other ondansetron impurities due to the absence of the imidazole
moiety. It represents the carbazolone core featuring an exocyclic double bond at the C3
position.

Nomenclature and Identification
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Parameter Technical Detail

Ondansetron Impurity D (EP) / Related
Compound D (USP)

Common Name

] 9-Methyl-3-methylene-1,2,3,9-tetrahydro-4H-
Chemical Name
carbazol-4-one

CAS Number 99614-64-9

Molecular Formula

Molecular Weight 211.26 g/mol

Tetrahydrocarbazolone derivative;
Structural Class
-unsaturated ketone (Enone)

Appearance White to pale beige solid

N Soluble in chloroform, methanol, and ethyl
Solubility at
acetate

Structural Alert (Michael Acceptor)

The defining feature of Impurity D is the exocyclic methylene group at position 3. This creates a
conjugated system with the carbonyl at position 4.

¢ Reactivity: The

-carbon of the double bond is electrophilic. In the synthesis of Ondansetron, this
electrophilicity is exploited to attach the nucleophilic 2-methylimidazole.

» Toxicological Implication: As an unreacted impurity, this electrophilic site can potentially
alkylate biological nucleophiles (e.g., DNA bases, proteins), categorizing it as a structural
alert for genotoxicity (Ashby-Tennant alert), although specific limits are often governed by
ICH M7 based on Ames test data.

Part 2: Mechanistic Origins (Synthesis &
Degradation)
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Impurity D is unique because it exists in a reversible equilibrium with Ondansetron. It is formed
via Mannich condensation during synthesis and regenerates via Retro-Michael elimination
during degradation.

Formation Pathways

e Synthetic Route (Forward): The starting material, 1,2,3,9-tetrahydro-9-methyl-4H-carbazol-4-
one, undergoes a Mannich reaction with formaldehyde and a secondary amine (e.g.,
dimethylamine or morpholine), followed by elimination to form Impurity D.

o Degradation Route (Reverse): Under thermal or alkaline stress, Ondansetron undergoes a
retro-Michael addition, expelling the good leaving group 2-methylimidazole (Impurity F) and
reverting to the stable conjugated system of Impurity D.

IMPURITY D
(Exocyclic Enone)
CAS: 99614-64-9

Michael Addition
+ 2-Metl idazole ONDANSETRON
(API)

N-methyl-tetrahydrocarbazolone Impurity F

(Starting Material)

(2-Methylimidazole)

Mannich Reaction Elimination
(+ HCHO, Amine)

Click to download full resolution via product page

Figure 1: The reversible pathway showing Impurity D as both a precursor and a degradation
product of Ondansetron.

Part 3: Analytical Profiling & Detection

Detecting Impurity D requires specific HPLC conditions because its polarity differs significantly
from Ondansetron (which contains a basic imidazole) and the starting carbazolone.

Physicochemical Behavior in Chromatography

» Polarity: Impurity D lacks the basic imidazole ring found in Ondansetron. In the acidic buffers
typically used for Ondansetron analysis (pH 3-5), Ondansetron is protonated and elutes with
a specific retention profile. Impurity D remains neutral and hydrophobic but is smaller.

o USP/EP Retention: According to USP monographs, Impurity D typically elutes earlier than
Ondansetron (Relative Retention Time, RRT
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0.4). This early elution is characteristic of its smaller size and lack of positive charge
interaction with the stationary phase compared to the protonated API.

Standardized HPLC Method (USP-Aligned)

To quantify Impurity D, the following validated parameters are recommended:

Parameter Specification

L1 packing (C18), 4.6 mm x 250 mm, 5 pm

Column o
(e.g., nitrile or C18)
) Phosphate Buffer (pH ~5.4) : Acetonitrile (50:50
Mobile Phase )
or 80:20 gradient)
Flow Rate 1.5 mL/min
Detection (UV) 216 nm (high sensitivity) or 249 nm (selectivity)
Target RRT ~0.40 (relative to Ondansetron)
Limit (USP) NMT 0.10%

Mass Spectrometry Profile
e ESI (+):
m/z.

o Fragmentation: Distinct loss of the methyl group or CO, but lacks the characteristic imidazole
fragments (m/z 83) seen in Ondansetron MS/MS.

Part 4: Experimental Protocol: Isolation & Validation

For researchers needing to generate Impurity D for reference standards or retention time
marking, it can be synthesized via controlled degradation.

Protocol: Generation via Alkaline Hydrolysis

Principle: Force the retro-Michael reaction to revert Ondansetron to Impurity D.
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Reagents:

Ondansetron HCI (100 mg)
1M NaOH (aqueous)[2]

Ethyl Acetate (extraction solvent)[1][2][3]

Step-by-Step Procedure:

Dissolution: Dissolve 100 mg Ondansetron HCI in 50 mL of 1M NaOH/Methanol (1:1 v/v).

Reflux: Heat the mixture to 80°C for 24—-30 hours. Monitor via TLC (Silica; Hexane:EtOAc
6:4).[2] Impurity D will appear as a less polar spot (higher

) compared to Ondansetron.
Extraction: Cool to room temperature. Extract the aqueous mixture with Ethyl Acetate (
mL).

Purification: The organic layer contains Impurity D and released 2-methylimidazole. Wash
with dilute acid (0.1M HCI) to remove the basic 2-methylimidazole and unreacted
Ondansetron (which will protonate and partition into water).

Isolation: Dry the organic layer over
and evaporate. The residue is high-purity Impurity D (Enone).
Validation: Confirm structure via

-NMR (Look for exocyclic methylene protons at

~5.5-6.5 ppm).
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Figure 2: Isolation workflow to obtain analytical grade Impurity D from Ondansetron.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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